Cas no 177963-17-6 (N-methoxy-N-methyl-1H-indole-4-carboxamide)

• Product Name: N-methoxy-N-methyl-1H-indole-4-carboxamide
• CAS No: 177963-17-6
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 5048528
• Update Time: 2025-10-18

N-methoxy-N-methyl-1H-indole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-methoxy-N-methyl-1H-indole-4-carboxamide

• Inchi： 1S/C11H12N2O2/c1-13(15-2)11(14)9-4-3-5-10-8(9)6-7-12-10/h3-7,12H,1-2H3
• InChI Key： FLLGNPXWPCVYHC-UHFFFAOYSA-N
• SMILES： N1C2=C(C(C(N(OC)C)=O)=CC=C2)C=C1

Additional information on N-methoxy-N-methyl-1H-indole-4-carboxamide

Introduction to N-methoxy-N-methyl-1H-indole-4-carboxamide (CAS No. 177963-17-6)

N-methoxy-N-methyl-1H-indole-4-carboxamide, identified by its Chemical Abstracts Service (CAS) number 177963-17-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the indole derivatives class, a family of molecules widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of N-methoxy-N-methyl-1H-indole-4-carboxamide make it a valuable scaffold for the development of novel bioactive molecules, particularly in the context of targeting neurological and inflammatory disorders.

The molecular structure of N-methoxy-N-methyl-1H-indole-4-carboxamide consists of an indole core substituted with a methoxy group at the 3-position and a methyl group at the 1-position, coupled with an amide functionality at the 4-position. This particular arrangement of functional groups imparts unique electronic and steric properties to the molecule, which can be exploited to modulate its interactions with biological targets. The presence of both electron-withdrawing (amide) and electron-donating (methoxy and methyl) groups allows for fine-tuning of the compound's pharmacokinetic and pharmacodynamic profiles, making it an attractive candidate for further exploration in drug discovery.

In recent years, there has been growing interest in indole derivatives due to their broad spectrum of biological activities. These compounds have been reported to exhibit antimicrobial, anti-inflammatory, antioxidant, and neuroprotective properties. Among these, N-methoxy-N-methyl-1H-indole-4-carboxamide has garnered attention for its potential role in modulating neurotransmitter systems, particularly those involving serotonin and other monoamine neurotransmitters. Serotonin, also known as 5-hydroxytryptamine (5-HT), plays a crucial role in regulating mood, sleep, appetite, and cognitive functions. Dysregulation of serotonin pathways is implicated in various neurological disorders such as depression, anxiety, and obsessive-compulsive disorder (OCD).

Recent studies have highlighted the therapeutic potential of N-methoxy-N-methyl-1H-indole-4-carboxamide in preclinical models of depression and anxiety. Research indicates that this compound may interact with serotonin receptors and other related targets in the central nervous system, potentially leading to effects similar to those observed with established antidepressants. However, it is important to note that while preclinical findings are promising, further investigation is required to fully elucidate the mechanism of action and therapeutic efficacy of N-methoxy-N-methyl-1H-indole-4-carboxamide in human subjects.

Beyond its potential applications in treating neurological disorders, N-methoxy-N-methyl-1H-indole-4-carboxamide has also shown promise in addressing inflammatory conditions. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. The anti-inflammatory properties of indole derivatives have been attributed to their ability to modulate signaling pathways involved in inflammation, such as nuclear factor kappa B (NF-κB) and mitogen-activated protein kinases (MAPKs). By inhibiting these pathways, N-methoxy-N-methyl-1H-indole-4-carboxamide may help reduce inflammation and mitigate associated symptoms.

The synthesis of N-methoxy-N-methyl-1H-indole-4-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The indole core can be functionalized using standard chemical methods such as nucleophilic substitution or condensation reactions. The introduction of the methoxy group at the 3-position typically involves electrophilic aromatic substitution reactions using appropriate methylating agents under controlled conditions. Similarly, the amide functionality at the 4-position can be introduced through carboxylation or amidation reactions.

In terms of pharmacokinetics, N-methoxy-N-methyl-1H-indole-4-carboxamide exhibits favorable properties that make it suitable for further development as a drug candidate. Studies suggest that this compound has good oral bioavailability and moderate solubility in aqueous media, which are critical factors for ensuring effective delivery to target tissues. Additionally, its metabolic stability appears to be within acceptable limits for drug development purposes, although further studies are needed to fully characterize its metabolic profile.

The safety profile of N-methoxy-N-methyl-1H-indole-4-carboxamide is another important consideration in its development as a therapeutic agent. Preliminary toxicology studies have indicated that this compound is well-tolerated at moderate doses in animal models. However, long-term studies are necessary to assess any potential adverse effects associated with chronic exposure. It is also essential to evaluate interactions with other drugs commonly used in clinical practice to ensure that N-methoxy-N-methyl-1H-indole-4-carboxamide does not pose risks when used concomitantly with other medications.

In conclusion, N-methoxy-N-methyl-1H-indole-4-carboxamide (CAS No. 177963-17-6) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive scaffold for designing molecules targeting neurological and inflammatory disorders. While further research is needed to fully understand its therapeutic efficacy and safety profile, N-methoxy-N-methyl -1H-indole -4 -carboxamide holds considerable promise as a future therapeutic agent worthy of continued investigation.